Cas no 37497-86-2 (METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE)

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE structure
37497-86-2 structure
Product Name:METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE
CAS No:37497-86-2
MF:C11H8ClNO2
MW:221.639721870422
MDL:MFCD00140353
CID:854153
PubChem ID:3338790
Update Time:2025-04-19

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Chemical and Physical Properties

Names and Identifiers

    • METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE
    • 1-Chloroisoquinoline-4-carboxylic acid methylester
    • methyl 1-chloroisoquinoline-4-carboxylate
    • 1-Chlor-4-carbomethoxyisochinolin
    • 1-chloro-isoquinoline-4-carboxylic acid methyl ester
    • methyl 1-chloroisoqiunoline-4-carboxylate
    • methylchloroisoquinolinecarboxylate
    • 9B-078
    • J-521756
    • DTXSID10391597
    • SCHEMBL1368161
    • YTJDBMFLRYQTPT-UHFFFAOYSA-N
    • 37497-86-2
    • SB36906
    • CS-0150766
    • Z1509589861
    • MFCD00140353
    • AKOS005071401
    • EN300-5517297
    • 1-Chloroisoquinoline-4-carboxylic acid methyl ester
    • MDL： MFCD00140353
    • Inchi： 1S/C11H8ClNO2/c1-15-11(14)9-6-13-10(12)8-5-3-2-4-7(8)9/h2-6H,1H3
    • InChI Key： YTJDBMFLRYQTPT-UHFFFAOYSA-N
    • SMILES： ClC1C2C=CC=CC=2C(C(=O)OC)=CN=1

Computed Properties

  • Exact Mass: 221.02400
  • Monoisotopic Mass: 221.0243562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • PSA: 39.19000
  • LogP: 2.67480

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Security Information

  • HazardClass：IRRITANT

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Customs Data

  • HS CODE：2933499090
  • Customs Data：

    China Customs Code:

    2933499090

    Overview:

    2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Pricemore >>

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METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:37497-86-2)METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE
Order Number:A874084
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:42
Price ($):525.0/1114.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:37497-86-2)METHYL 1-CHLORO-4-ISOQUINOLINECARBOXYLATE
A874084
Purity:99%/99%
Quantity:1g/5g
Price ($):525.0/1114.0
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